(3-Fluoro-2-methylphenyl)hydrazine hydrochloride

Specification

• CAS No.: 1059626-01-5
• Molecular Formula: C7H10ClFN2
• Molecular Weight: 176.62 g/mol
• IUPAC Name: (3-fluoro-2-methylphenyl)hydrazine;hydrochloride
• Standard InChI: InChI=1S/C7H9FN2.ClH/c1-5-6(8)3-2-4-7(5)10-9;/h2-4,10H,9H2,1H3;1H
• Standard InChI Key: WYMVHCGKIMNMEK-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1F)NN.Cl
• Canonical SMILES: CC1=C(C=CC=C1F)NN.Cl

Introduction

(3-Fluoro-2-methylphenyl)hydrazine hydrochloride is a chemical compound with the molecular formula C7H10ClFN2 and a molecular weight of approximately 176.62 g/mol. It is a hydrochloride salt of (3-fluoro-2-methylphenyl)hydrazine, which is a substituted phenylhydrazine derivative. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features.

Synthesis and Preparation

The synthesis of (3-fluoro-2-methylphenyl)hydrazine hydrochloride typically involves the reaction of 3-fluoro-2-methylaniline with hydrazine or its derivatives, followed by acidification with hydrochloric acid to form the hydrochloride salt. Continuous flow processes, as described for similar compounds, can improve efficiency and yield.

Safety and Hazards

This compound poses several hazards, as indicated by its GHS classification:

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

Precautions should be taken when handling this compound, including wearing protective clothing and avoiding inhalation.